Sodium;chromium(3+);5-nitro-2-oxido-3-[(2-oxidonaphthalen-1-yl)diazenyl]benzenesulfonate;1-[(4-nitro-2-oxidophenyl)diazenyl]naphthalen-2-olate

• Molecular Formula: C32H17CrN6NaO11S-
• Molecular Weight: 768.6 g/mol
• IUPAC Name: sodium;chromium(3+);5-nitro-2-oxido-3-[(2-oxidonaphthalen-1-yl)diazenyl]benzenesulfonate;1-[(4-nitro-2-oxidophenyl)diazenyl]naphthalen-2-olate
• InChI: InChI=1S/C16H11N3O7S.C16H11N3O4.Cr.Na/c20-13-6-5-9-3-1-2-4-11(9)15(13)18-17-12-7-10(19(22)23)8-14(16(12)21)27(24,25)26;20-14-8-5-10-3-1-2-4-12(10)16(14)18-17-13-7-6-11(19(22)23)9-15(13)21;;/h1-8,20-21H,(H,24,25,26);1-9,20-21H;;/q;;+3;+1/p-5
• InChI Key: IVDHAVGLHQKJML-UHFFFAOYSA-I
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])[O-])[O-].C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C(=CC(=C3)[N+](=O)[O-])S(=O)(=O)[O-])[O-])[O-].[Na+].[Cr+3]

Description

Sodium;chromium(3+);5-nitro-2-oxido-3-[(2-oxidonaphthalen-1-yl)diazenyl]benzenesulfonate;1-[(4-nitro-2-oxidophenyl)diazenyl]naphthalen-2-olate is a complex compound that features a chromium ion coordinated with multiple ligands. This compound is known for its vibrant color properties, making it useful in various industrial applications, particularly in dyes and pigments.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves the diazotization of aromatic amines followed by coupling with naphthols. The reaction conditions often require acidic environments to facilitate the diazotization process. The chromium ion is introduced through a complexation reaction with sodium salts.

Industrial Production Methods

Industrial production of this compound involves large-scale diazotization and coupling reactions. The process is optimized for high yield and purity, often using continuous flow reactors to maintain consistent reaction conditions. The final product is isolated through filtration and recrystallization techniques.

Chemical Reactions Analysis

Types of Reactions

This compound undergoes various chemical reactions, including:

Oxidation: The nitro groups can be reduced to amines under specific conditions.

Reduction: The azo groups can be reduced to hydrazo compounds.

Substitution: The sulfonate groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium dithionite and zinc dust are used.

Substitution: Nucleophiles like hydroxide ions and amines are common reagents.

Major Products

Oxidation: Amines and carboxylic acids.

Reduction: Hydrazo compounds and amines.

Substitution: Various substituted aromatic compounds.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: Used as a reagent in analytical chemistry for the detection of metal ions.

Biology: Employed in staining techniques for microscopy.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Widely used in the production of dyes and pigments for textiles and inks.

Mechanism of Action

The compound exerts its effects through coordination chemistry. The chromium ion forms stable complexes with the ligands, which can interact with various molecular targets. The pathways involved include electron transfer and coordination with other metal ions, influencing the compound’s reactivity and stability.

Comparison with Similar Compounds

Similar Compounds

• Chromium(3+) sodium 7-nitro-3-oxido-4-[(E)-(2-oxido-1-naphthyl)diazenyl]-1-naphthalenesulfonate .
• Sodium;chromium(3+);3-[(3-methyl-5-oxido-1-phenylpyrazol-4-yl)diazenyl]-5-nitro-2-oxidobenzenesulfonate .

Uniqueness

This compound is unique due to its specific combination of ligands and the presence of both nitro and azo groups, which confer distinct chemical properties and reactivity. Its vibrant color and stability make it particularly valuable in industrial applications.